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Compound of Interest

Compound Name:
1-(Dimethoxymethyl)hexahydro-

1H-azepine

CAS No.: 32895-16-2

Cat. No.: B1606086

Get Quote

Introduction
1-(Dimethoxymethyl)azepane, with the CAS Number 32895-16-2, is a saturated seven-

membered heterocyclic compound featuring an azepane ring N-substituted with a

dimethoxymethyl group. The azepane scaffold is a significant structural motif in a multitude of

biologically active compounds and approved pharmaceuticals, valued for its conformational

flexibility.[1] The dimethoxymethyl group serves as a protected form of a formyl group, making

this compound a valuable intermediate in synthetic organic chemistry, particularly for the

introduction of a formyl group onto a nitrogen atom under specific reaction conditions.

Understanding the physical properties of 1-(dimethoxymethyl)azepane is paramount for its

effective handling, storage, and application in research and development, particularly within the

pharmaceutical and agrochemical industries. This guide provides a comprehensive overview of

its key physical characteristics, supported by detailed experimental protocols for their

verification.
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1-(Dimethoxymethyl)azepane is a colorless to slightly yellowish clear liquid at standard

temperature and pressure.[2] Its fundamental properties are summarized in the table below.

Property Value Source(s)

IUPAC Name 1-(dimethoxymethyl)azepane [3]

CAS Number 32895-16-2 [2][3]

Molecular Formula C₉H₁₉NO₂ [2][3]

Molecular Weight 173.26 g/mol [3]

Appearance
Colorless to slightly yellowish

clear liquid
[2]

Boiling Point
203.2 °C at 760 mmHg85 °C at

10 Torr
[2][4][5]

Density
0.962 g/cm³0.94 g/cm³ at 20

°C
[2][4][5]

Refractive Index 1.452 [2][4]

Flash Point 54.1 °C [2][4]

Structural Elucidation and Spectroscopic Analysis
While specific experimental spectra for 1-(dimethoxymethyl)azepane are not widely published,

its structure can be confidently elucidated through a combination of spectroscopic techniques.

The following sections detail the expected spectral characteristics based on its molecular

structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for confirming the structure of 1-

(dimethoxymethyl)azepane by identifying the chemical environment of each proton and carbon

atom.

¹H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals for

the protons of the azepane ring and the dimethoxymethyl group.
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Azepane Ring Protons: The methylene protons on the azepane ring will appear as

multiplets in the upfield region, typically between 1.5 and 2.8 ppm. The protons on the

carbons adjacent to the nitrogen atom (C2 and C7) will be deshielded and appear further

downfield compared to the other ring protons.

Dimethoxymethyl Group Protons: The methoxy protons (-OCH₃) will give a sharp singlet,

integrating to six protons, typically in the range of 3.2-3.4 ppm. The single proton on the

acetal carbon (-CH(OCH₃)₂) will appear as a singlet further downfield, likely in the 4.2-4.5

ppm region, due to the deshielding effect of the adjacent nitrogen and two oxygen atoms.

¹³C NMR Spectroscopy: The carbon NMR spectrum will provide complementary information,

with distinct signals for each carbon atom in the molecule.

Azepane Ring Carbons: The carbon atoms of the azepane ring are expected to resonate

in the aliphatic region, typically between 25 and 60 ppm. The carbons directly bonded to

the nitrogen (C2 and C7) will be shifted further downfield.

Dimethoxymethyl Group Carbons: The carbon of the two equivalent methoxy groups will

appear as a single resonance around 50-55 ppm. The acetal carbon (-CH(OCH₃)₂) will be

significantly deshielded and is expected to appear in the 95-105 ppm range.

Infrared (IR) Spectroscopy
IR spectroscopy is useful for identifying the functional groups present in 1-

(dimethoxymethyl)azepane. As a tertiary amine and an acetal, the spectrum will be

characterized by the absence of N-H and O-H stretching vibrations.

C-H Stretching: Strong absorptions are expected in the 2800-3000 cm⁻¹ region,

corresponding to the C-H stretching vibrations of the methylene and methyl groups.

C-N Stretching: A medium to weak absorption band for the C-N stretching of the tertiary

amine is expected in the 1020-1250 cm⁻¹ region.[6]

C-O Stretching (Acetal): The most characteristic feature will be strong C-O stretching bands

associated with the acetal group, typically appearing in the 1050-1150 cm⁻¹ region.

Mass Spectrometry (MS)
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Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the molecule.

Molecular Ion Peak: The molecular ion peak ([M]⁺) is expected at an m/z value

corresponding to the molecular weight of the compound (173.26).

Fragmentation Pattern: The fragmentation of 1-(dimethoxymethyl)azepane is likely to be

initiated by the cleavage of the C-N bond or the C-O bonds of the acetal. A common

fragmentation pathway for N-substituted acetals involves the loss of a methoxy group (-

OCH₃) to form a stable iminium ion. Alpha-cleavage adjacent to the nitrogen atom within the

azepane ring is also a probable fragmentation route.

Solubility Profile
While quantitative solubility data is not readily available, a qualitative assessment can be made

based on the principle of "like dissolves like."

Polarity: 1-(dimethoxymethyl)azepane possesses both polar (C-N and C-O bonds) and non-

polar (aliphatic ring and methyl groups) characteristics.

Solubility in Organic Solvents: It is expected to be readily soluble in a wide range of common

organic solvents, including alcohols (methanol, ethanol), chlorinated solvents

(dichloromethane, chloroform), ethers (diethyl ether, tetrahydrofuran), and aromatic

hydrocarbons (toluene).

Solubility in Water: Due to the presence of the nitrogen and oxygen atoms, which can act as

hydrogen bond acceptors, some solubility in water is expected. However, the relatively large

non-polar hydrocarbon portion of the molecule will limit its aqueous solubility.

Experimental Protocols for Physical Property
Determination
The following protocols describe standard laboratory procedures for the experimental

verification of the key physical properties of 1-(dimethoxymethyl)azepane.

Workflow for Physical Property Determination
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Caption: Experimental workflow for determining the physical properties of 1-

(dimethoxymethyl)azepane.

Boiling Point Determination (Distillation Method)
The boiling point is a fundamental physical property that indicates the temperature at which a

liquid's vapor pressure equals the surrounding atmospheric pressure.[4]

Apparatus: A standard distillation apparatus consisting of a round-bottom flask, a distillation

head with a thermometer, a condenser, and a receiving flask.

Procedure:

Place a small volume (e.g., 5-10 mL) of 1-(dimethoxymethyl)azepane and a few boiling

chips into the round-bottom flask.

Assemble the distillation apparatus, ensuring the thermometer bulb is positioned just

below the side arm of the distillation head.

Begin heating the flask gently.

Record the temperature at which a steady stream of distillate is collected in the receiving

flask. This temperature is the boiling point.

Record the atmospheric pressure at the time of the measurement, as boiling point is

pressure-dependent.

Density Measurement (Pycnometer Method)
Density is the mass per unit volume of a substance and is a characteristic property.

Apparatus: A pycnometer (a small glass flask with a precise volume), an analytical balance.

Procedure:

Clean and dry the pycnometer thoroughly and record its mass (m₁).
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Fill the pycnometer with distilled water and place it in a constant temperature water bath

until it reaches thermal equilibrium.

Adjust the water level to the calibration mark, dry the outside of the pycnometer, and

record its mass (m₂).

Empty and dry the pycnometer.

Fill the pycnometer with 1-(dimethoxymethyl)azepane, bring it to the same temperature as

the water, adjust the volume, dry the exterior, and record its mass (m₃).

Calculate the density using the formula: Density = [(m₃ - m₁) / (m₂ - m₁)] × Density of water

at the experimental temperature.

Refractive Index Measurement (Abbe Refractometer)
The refractive index measures how light propagates through a substance and is a sensitive

indicator of purity.

Apparatus: An Abbe refractometer.

Procedure:

Calibrate the refractometer using a standard liquid with a known refractive index.

Place a few drops of 1-(dimethoxymethyl)azepane onto the prism of the refractometer.

Close the prism and allow the sample to reach the temperature of the instrument.

Adjust the instrument to bring the dividing line between the light and dark fields into sharp

focus at the crosshairs.

Read the refractive index from the scale.

Solubility Assessment
This protocol provides a qualitative determination of solubility in various solvents.

Apparatus: A set of small test tubes.
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Procedure:

Place approximately 1 mL of the solvent to be tested (e.g., water, ethanol, hexane,

toluene) into a test tube.

Add 1-(dimethoxymethyl)azepane dropwise, shaking after each addition.

Observe whether the solute dissolves completely (miscible), forms a separate layer

(immiscible), or dissolves partially.

Categorize the solubility as soluble, partially soluble, or insoluble.

Conclusion
The physical properties of 1-(dimethoxymethyl)azepane, including its boiling point, density, and

refractive index, have been compiled and presented. While experimental spectroscopic and

comprehensive solubility data are limited in the public domain, this guide provides a robust

framework for its characterization based on established principles of chemical structure and

reactivity. The detailed experimental protocols offer a validated approach for researchers to

independently verify these properties, ensuring data integrity and facilitating the compound's

application in further scientific endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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